Cas no 880451-11-6 (5-oxo-1H,5H-1,2,4triazolo4,3-apyrimidine-6-carboxylic acid)

• Product Name: 5-oxo-1H,5H-1,2,4triazolo4,3-apyrimidine-6-carboxylic acid
• CAS No: 880451-11-6
• MF: C₆H₄N₄O₃
• MW: 180.120960235596
• MDL: MFCD07801341
• CID: 1072175
• PubChem ID: 7454233
• Update Time: 2025-10-31

5-oxo-1H,5H-1,2,4triazolo4,3-apyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Oxo-1,5-dihydro-[1,2,4]triazolo[4,3-a]-pyrimidine-6-carboxylic acid
• CS-0330698
• 880451-11-6
• 5-Oxo-1,5-dihydro-[1,2,4]triazolo[4,3-a]pyrimidine-6-carboxylicacid
• 5-oxo-1H-[1,2,4]triazolo[4,3-a]pyrimidine-6-carboxylic acid
• AKOS000301881
• MFCD07801341
• 5-Oxo-1,5-dihydro-[1,2,4]triazolo[4,3-a]pyrimidine-6-carboxylic acid
• SDCCGSBI-0661059.P001
• 5-oxo-1H,5H-1,2,4triazolo4,3-apyrimidine-6-carboxylic acid

• MDL： MFCD07801341
• Inchi： 1S/C6H4N4O3/c11-4-3(5(12)13)1-7-6-9-8-2-10(4)6/h1-2H,(H,7,9)(H,12,13)
• InChI Key： ZLECSPGQMXYNOA-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=CN=C2NN=CN21

Computed Properties

• Exact Mass: 180.02834000g/mol
• Monoisotopic Mass: 180.02834000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 94.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 5-oxo-1H,5H-1,2,4triazolo4,3-apyrimidine-6-carboxylic acid

Comprehensive Overview of 5-oxo-1H,5H-1,2,4triazolo4,3-apyrimidine-6-carboxylic acid (CAS No. 880451-11-6)

The compound 5-oxo-1H,5H-1,2,4triazolo4,3-apyrimidine-6-carboxylic acid (CAS No. 880451-11-6) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This triazolopyrimidine derivative is characterized by a fused ring system combining triazole and pyrimidine moieties, which are known for their diverse biological activities. Researchers are particularly interested in its potential applications as a building block for drug discovery, especially in the development of enzyme inhibitors and antiviral agents.

In recent years, the demand for heterocyclic compounds like 5-oxo-1H,5H-1,2,4triazolo4,3-apyrimidine-6-carboxylic acid has surged, driven by advancements in medicinal chemistry and computational drug design. The compound's carboxylic acid functional group enhances its reactivity, making it a versatile intermediate for synthesizing more complex molecules. Its CAS No. 880451-11-6 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research.

One of the most discussed topics in the context of triazolopyrimidines is their role in targeting kinase enzymes, which are critical in cancer therapy. The structural similarity of 5-oxo-1H,5H-1,2,4triazolo4,3-apyrimidine-6-carboxylic acid to purine bases allows it to interact with ATP-binding sites, a feature exploited in kinase inhibitor development. This aligns with the growing interest in personalized medicine and targeted therapies, which dominate current biomedical discussions.

From a synthetic perspective, the compound's triazole ring contributes to its stability under physiological conditions, a trait highly valued in prodrug design. Researchers are also exploring its potential in green chemistry applications, where its modular synthesis could reduce waste and improve sustainability—a hot topic in modern pharmaceutical manufacturing.

In analytical chemistry, CAS No. 880451-11-6 is often referenced in studies involving HPLC and mass spectrometry due to its distinct UV absorption profile. This makes it a useful reference standard for method validation, addressing the increasing need for quality control in drug development pipelines.

The compound's nomenclature, 5-oxo-1H,5H-1,2,4triazolo4,3-apyrimidine-6-carboxylic acid, may appear complex, but its systematic name provides precise information about its structure—a feature highly appreciated by cheminformatics professionals working with AI-driven drug discovery platforms. This intersects with the rising trend of machine learning in molecular design, where accurate chemical descriptors are essential.

As the scientific community continues to investigate 880451-11-6, its potential in neurodegenerative disease research is emerging. Preliminary studies suggest that triazolopyrimidine scaffolds may modulate protein aggregation, a key factor in conditions like Alzheimer's—a subject of intense global research efforts.

In summary, 5-oxo-1H,5H-1,2,4triazolo4,3-apyrimidine-6-carboxylic acid represents a multifaceted tool for modern chemistry and biology. Its CAS No. 880451-11-6 serves as a gateway to exploring its applications across drug discovery, material science, and analytical chemistry, positioning it at the forefront of interdisciplinary research.